Cas no 1877943-40-2 (O-(2-Bromo-5-chlorobenzyl)hydroxylamine)

• Product Name: O-(2-Bromo-5-chlorobenzyl)hydroxylamine
• CAS No: 1877943-40-2
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 5790789
• PubChem ID: 117345694
• Update Time: 2025-06-09

O-(2-Bromo-5-chlorobenzyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1913355
• SY281792
• MFCD29966270
• O-[(2-bromo-5-chlorophenyl)methyl]hydroxylamine
• 1877943-40-2
• O-(2-Bromo-5-chlorobenzyl)hydroxylamine

• Inchi： 1S/C7H7BrClNO/c8-7-2-1-6(9)3-5(7)4-11-10/h1-3H,4,10H2
• InChI Key： PBSQVFVNDIGEQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CON)Cl

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-Bromo-5-chlorobenzyl)hydroxylamine

O-(2-Bromo-5-chlorobenzyl)hydroxylamine: A Comprehensive Overview

O-(2-Bromo-5-chlorobenzyl)hydroxylamine (CAS No. 1877943-40-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its bromine and chlorine substituents on the benzene ring, which confer specific chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of O-(2-Bromo-5-chlorobenzyl)hydroxylamine is particularly noteworthy. The presence of the bromine and chlorine atoms on the benzene ring introduces a high degree of electron-withdrawing character, which can influence the compound's reactivity and stability. The hydroxylamine functional group, attached to the benzyl moiety, further adds to its versatility in forming various chemical bonds and interactions. This combination of functional groups makes O-(2-Bromo-5-chlorobenzyl)hydroxylamine a valuable intermediate in the synthesis of more complex molecules.

In terms of synthesis, several methods have been reported for the preparation of O-(2-Bromo-5-chlorobenzyl)hydroxylamine. One common approach involves the reaction of 2-bromo-5-chlorobenzyl chloride with hydroxylamine under controlled conditions. This method typically yields high purity products and is widely used in both academic and industrial settings. Another approach involves the use of transition metal catalysts to facilitate the coupling reaction between 2-bromo-5-chlorobenzene and hydroxylamine, offering improved yields and selectivity.

Recent research has explored the potential applications of O-(2-Bromo-5-chlorobenzyl)hydroxylamine in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs. Studies have demonstrated its ability to modulate specific biological pathways, making it a potential candidate for therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Beyond medicinal applications, O-(2-Bromo-5-chlorobenzyl)hydroxylamine has also been investigated for its use in materials science. Its unique electronic properties make it suitable for incorporation into polymers and other advanced materials. Recent studies have shown that incorporating this compound into polymer matrices can enhance their mechanical properties and thermal stability, opening up new possibilities for applications in electronics and composite materials.

The environmental impact of O-(2-Bromo-5-chlorobenzyl)hydroxylamine is another area of active research. While the compound itself is not classified as a hazardous substance, its production and disposal must be managed carefully to minimize environmental risks. Studies have focused on developing more sustainable synthesis methods that reduce waste and energy consumption. Additionally, efforts are underway to explore biodegradable alternatives that can perform similar functions without adverse environmental effects.

In conclusion, O-(2-Bromo-5-chlorobenzyl)hydroxylamine (CAS No. 1877943-40-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthesis methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines.